Cas no 80194-69-0 (5-(Trifluoromethyl)pyridine-2-carboxylic acid)

5-(Trifluoromethyl)pyridine-2-carboxylic acid structure
80194-69-0 structure
Product name:5-(Trifluoromethyl)pyridine-2-carboxylic acid
CAS No:80194-69-0
MF:C7H4F3NO2
MW:191.107372283936
MDL:MFCD04113632
CID:60192
PubChem ID:329762219

5-(Trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Trifluoromethyl)pyridine-2-carboxylic acid
    • 5-(Trifluoromethyl)picolinic acid
    • 5-(Trifluoromethyl)-2-pyridinecarboxylic Acid
    • 5-(Trifluoromethyl)p
    • 5-TRIFLUOROMETHYL-2-PYRIDINECARBOXYLIC ACID
    • 5-Trifluoromethyl-pyridine-2-carboxylic acid
    • AR2108
    • AM20061518
    • FT-0650009
    • 5-(Trifluoromethyl)pyridine-2-carboxylic acid, 95%
    • Z235344883
    • 5-trifluoromethylpyridine-2-carboxylic acid
    • DTXSID40448028
    • 5-(trifluoromethyl)-pyridine-2-carboxylic acid
    • AKOS005072643
    • AB17699
    • AC-24947
    • J-516457
    • NCGC00331098-01
    • BCP20008
    • CS-W008670
    • T2975
    • 2-PYRIDINECARBOXYLIC ACID, 5-(TRIFLUOROMETHYL)-
    • SY015455
    • FC-0609
    • 5-(trifluoromethyl)picolinic acid;5-(Trifluoromethyl)pyridine-2-carboxylic acid
    • 80194-69-0
    • AB01325306-02
    • EN300-27612
    • A9947
    • SCHEMBL211804
    • MFCD04113632
    • 5-(Trifluoromethyl)-2-pyridinecarboxylic acid (ACI)
    • 5-Trifluoromethylpicolinic acid
    • DTXCID10398849
    • STL554335
    • 5-Trifluoromethylpicolinic Acid; 5-(Trifluoromethyl)-2-pyridinecarboxylic Acid
    • BBL100541
    • DB-011829
    • MDL: MFCD04113632
    • Inchi: 1S/C7H4F3NO2/c8-7(9,10)4-1-2-5(6(12)13)11-3-4/h1-3H,(H,12,13)
    • InChI Key: NJHGVAYLDHROPT-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C(F)(F)F)=CN=1)O

Computed Properties

  • Exact Mass: 191.01900
  • Monoisotopic Mass: 191.01941286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2Ų
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.485
  • Melting Point: 133-137 °C
  • Boiling Point: 273.738°C at 760 mmHg
  • Flash Point: 119.353°C
  • Refractive Index: 1.475
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 50.19000
  • LogP: 1.79860

5-(Trifluoromethyl)pyridine-2-carboxylic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Risk Phrases:R36/37/38
  • Storage Condition:Store at room temperature
  • Safety Term:S26

5-(Trifluoromethyl)pyridine-2-carboxylic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Trifluoromethyl)pyridine-2-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27612-0.05g
5-(trifluoromethyl)pyridine-2-carboxylic acid
80194-69-0 95%
0.05g
$19.0 2023-09-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T2975-1g
5-(Trifluoromethyl)pyridine-2-carboxylic acid
80194-69-0 98.0%(GC&T)
1g
¥180.0 2022-06-10
Enamine
EN300-27612-2.5g
5-(trifluoromethyl)pyridine-2-carboxylic acid
80194-69-0 95%
2.5g
$40.0 2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R000802-1g
5-(Trifluoromethyl)pyridine-2-carboxylic acid
80194-69-0 98%
1g
¥29 2024-05-21
abcr
AB233119-100 g
5-(Trifluoromethyl)pyridine-2-carboxylic acid, 97%; .
80194-69-0 97%
100 g
€994.90 2023-07-20
Key Organics Ltd
FC-0609-20MG
5-(trifluoromethyl)-2-pyridinecarboxylic acid
80194-69-0 >95%
20mg
£76.00 2023-04-18
Chemenu
CM105388-25g
5-(Trifluoromethyl)picolinic acid
80194-69-0 97%
25g
$149 2021-08-06
Enamine
EN300-27612-100.0g
5-(trifluoromethyl)pyridine-2-carboxylic acid
80194-69-0 95%
100.0g
$644.0 2023-02-14
TRC
T791430-50g
5-(Trifluoromethyl)picolinic Acid
80194-69-0
50g
$ 299.00 2023-09-05
eNovation Chemicals LLC
D961688-100g
5-(Trifluoromethyl)pyridine-2-carboxylic acid
80194-69-0 97%
100g
$900 2024-06-05

5-(Trifluoromethyl)pyridine-2-carboxylic acid Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Toluene ,  Tetrahydrofuran ;  2 h, -75 °C
1.2 Reagents: Sodium hydroxide Solvents: Diethyl ether ,  Water
1.3 Reagents: Hydrogen ion ;  pH 2
Reference
Recommendable routes to trifluoromethyl-substituted pyridine- and quinolinecarboxylic acids
Cottet, Fabrice; et al, European Journal of Organic Chemistry, 2003, (8), 1559-1568

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Bromotrimethylsilane Solvents: Propionitrile ;  20 h, reflux
2.1 Reagents: Butyllithium Solvents: Toluene ,  Tetrahydrofuran ;  2 h, -75 °C
2.2 Reagents: Sodium hydroxide Solvents: Diethyl ether ,  Water
2.3 Reagents: Hydrogen ion ;  pH 2
Reference
Recommendable routes to trifluoromethyl-substituted pyridine- and quinolinecarboxylic acids
Cottet, Fabrice; et al, European Journal of Organic Chemistry, 2003, (8), 1559-1568

Synthetic Circuit 3

Reaction Conditions
1.1 Solvents: Acetonitrile ,  Water ;  16 h, pH 9.5, rt → 45 °C
1.2 Reagents: Sodium chloride Solvents: Ethanol ;  overnight, -20 °C
1.3 Reagents: Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol ,  Water ;  15 h, 80 °C
Reference
Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis
Li, Jian-Yuan; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215

5-(Trifluoromethyl)pyridine-2-carboxylic acid Raw materials

5-(Trifluoromethyl)pyridine-2-carboxylic acid Preparation Products

5-(Trifluoromethyl)pyridine-2-carboxylic acid Related Literature

Additional information on 5-(Trifluoromethyl)pyridine-2-carboxylic acid

Comprehensive Overview of 5-(Trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 80194-69-0)

5-(Trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 80194-69-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and carboxylic acid functionality, serves as a versatile building block in organic synthesis. Its unique structural features make it valuable for designing bioactive molecules, particularly in the development of drug candidates and crop protection agents. Researchers are increasingly exploring its applications due to the rising demand for fluorinated compounds in modern chemistry.

The trifluoromethyl group in 5-(Trifluoromethyl)pyridine-2-carboxylic acid enhances the compound's lipophilicity and metabolic stability, which are critical properties for pharmaceutical intermediates. This aligns with current trends in drug discovery, where fluorine-containing compounds constitute nearly 30% of FDA-approved drugs. The compound's pyridine core further contributes to its utility in heterocyclic chemistry, enabling diverse reactions such as amidation, esterification, and cross-coupling. These reactions are pivotal for creating high-value fine chemicals used in life sciences.

In agrochemical applications, 5-(Trifluoromethyl)pyridine-2-carboxylic acid is investigated for its potential role in pesticide formulation. The trifluoromethyl moiety often improves the bioactivity of agrochemicals, addressing global challenges like pest resistance and sustainable farming. With increasing searches for eco-friendly crop solutions, this compound's relevance continues to grow. Its compatibility with green chemistry principles—such as reduced environmental persistence—makes it a candidate for next-generation agricultural additives.

From a synthetic perspective, the preparation of CAS No. 80194-69-0 typically involves halogenation or carboxylation of pyridine precursors, followed by trifluoromethylation. Recent advancements in catalytic methods have improved yields and reduced waste, reflecting industry shifts toward cost-effective synthesis. These innovations respond to frequent queries about scalable production techniques for fluorinated intermediates.

Analytical characterization of 5-(Trifluoromethyl)pyridine-2-carboxylic acid employs techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with quality standards. Purity is a top concern among buyers, as reflected in search terms like "high-purity fluoropyridine suppliers". The compound's stability under standard storage conditions (room temperature, inert atmosphere) further supports its commercial viability.

Emerging studies highlight its potential in material science, particularly for organic electronics and metal-organic frameworks (MOFs). The electron-withdrawing nature of the trifluoromethyl group can tune electronic properties, a feature sought after in semiconductor research. This multidisciplinary applicability positions CAS 80194-69-0 as a compound of interest beyond traditional chemistry sectors.

Regulatory compliance remains a key discussion point. While not classified as hazardous under major chemical inventories, proper handling protocols (e.g., PPE for lab use) are recommended. Suppliers often address FAQs about shipping regulations and documentation requirements, underscoring the importance of transparency in the chemical supply chain.

In summary, 5-(Trifluoromethyl)pyridine-2-carboxylic acid exemplifies the intersection of innovation and practical utility in fluorine chemistry. Its expanding roles in drug development, agrochemicals, and advanced materials reflect broader scientific priorities, answering growing demands for specialty chemicals with tailored functionalities.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:80194-69-0)5-(Trifluoromethyl)pyridine-2-carboxylic acid
Purity:99%/99%
Quantity:500g/100g
Price ($):590.0/168.0